4-(4-ethoxyphenoxy)benzoic acid
Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves various methods. For instance, the synthesis of 4-phenoxybenzoic acid involves adding diphenyl ether and dichloromethane into the same reactor, then adding an anhydrous aluminum trichloride solution into the reactor, stirring, adding acetic anhydride after stirring for 30-50min, heating the reactor, and continuously stirring . Another method involves the oxidation of 4-phenoxyacetophenone using sodium hypochlorite as the oxidant .properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-(4-ethoxyphenoxy)benzoic acid can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "4-hydroxybenzoic acid", "4-ethoxyphenol", "thionyl chloride", "sodium hydroxide", "sodium bicarbonate", "sodium chloride", "water", "ethyl acetate" ], "Reaction": [ "Step 1: 4-hydroxybenzoic acid is reacted with thionyl chloride to form 4-chlorobenzoic acid.", "Step 2: 4-chlorobenzoic acid is reacted with 4-ethoxyphenol in the presence of sodium hydroxide to form 4-(4-ethoxyphenoxy)benzoic acid.", "Step 3: The crude product is purified by recrystallization from a mixture of water and ethyl acetate, followed by washing with sodium bicarbonate solution and drying with sodium chloride." ] } | |
CAS RN |
1021245-68-0 |
Product Name |
4-(4-ethoxyphenoxy)benzoic acid |
Molecular Formula |
C15H14O4 |
Molecular Weight |
258.3 |
Purity |
95 |
Origin of Product |
United States |
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